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Introduction
Gibberellins (GAs) are a class of tetracyclic diterpenoid phytohormones that are integral to

numerous plant growth and development processes.[1][2] First identified in the early 20th

century from a fungal pathogen affecting rice, GAs are now known to be naturally produced by

plants, fungi, and bacteria.[3][4][5] Their primary functions include regulating stem elongation,

seed germination, dormancy, flowering, fruit set, and maturation.[1][3][6][7] The strategic

exogenous application of gibberellins, particularly Gibberellic Acid (GA3), has become a

cornerstone of modern agriculture and horticulture, offering a powerful tool to enhance crop

yield, quality, and value.[5][8][9] These application notes provide an overview of the mechanism

of action, practical applications, and detailed protocols for the use of gibberellins in crop

improvement.

Mechanism of Action: The Gibberellin Signaling
Pathway
The molecular mechanism of GA action involves a de-repression signaling pathway.[10] In the

absence of GA, plant growth is actively suppressed by DELLA proteins, which are nuclear

transcription regulators.[1][6] The binding of a bioactive gibberellin to its soluble receptor,

GIBBERELLIN INSENSITIVE DWARF1 (GID1), triggers a conformational change that

promotes the formation of a GA-GID1-DELLA complex.[6][11] This complex is recognized by an
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F-box protein (SLY1/GID2), leading to the ubiquitination of the DELLA protein and its

subsequent degradation by the 26S proteasome.[1][10] The removal of the DELLA repressor

allows for the expression of GA-responsive genes, initiating various developmental processes

like cell elongation and division.[12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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